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Compound of Interest

Compound Name: 6-azidohexanoic Acid

Cat. No.: B556486 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential safety and handling precautions for

6-azidohexanoic acid. Given its utility in bioconjugation, click chemistry, and drug

development, a thorough understanding of its properties and potential hazards is critical for

ensuring laboratory safety.[1][2][3] This document outlines the physical and chemical

properties, stability, handling and storage procedures, emergency protocols, and disposal

methods for 6-azidohexanoic acid.

Compound Identification and Properties
6-Azidohexanoic acid is a versatile linker molecule utilized in a variety of scientific

applications.[1][2] It contains a terminal azide group, which allows for its use in bioorthogonal

reactions such as copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) "click chemistry,"

and a carboxylic acid group for conjugation to primary amines.

Table 1: Physicochemical Properties of 6-Azidohexanoic Acid

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b556486?utm_src=pdf-interest
https://www.benchchem.com/product/b556486?utm_src=pdf-body
https://www.chemimpex.com/products/29363
https://www.caymanchem.com/product/16518/6-azidohexanoic-acid
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB12537732.htm
https://www.benchchem.com/product/b556486?utm_src=pdf-body
https://www.benchchem.com/product/b556486?utm_src=pdf-body
https://www.chemimpex.com/products/29363
https://www.caymanchem.com/product/16518/6-azidohexanoic-acid
https://www.benchchem.com/product/b556486?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₆H₁₁N₃O₂

Molecular Weight 157.17 g/mol

CAS Number 79598-53-1

Appearance
Colorless to pale yellow oil or

liquid

Density 1.074 g/mL

Solubility

Soluble in water and common

organic solvents such as DMF,

DMSO, and Ethanol.

Odor Pungent

Hazard Identification and Stability
While some safety data sheets classify 6-azidohexanoic acid as a non-hazardous substance,

it is crucial to recognize the potential hazards associated with the azide functional group.

Organic azides are energetic compounds that can be sensitive to heat, shock, and friction.

Table 2: GHS Hazard Classification for 6-Azidohexanoic Acid

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Source: PubChem CID 11040949

Thermal Stability of Organic Azides
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The stability of organic azides is a critical safety consideration. While specific thermal

decomposition data for 6-azidohexanoic acid is not readily available, general principles for

aliphatic azides apply. The stability of an organic azide is often evaluated by its carbon-to-

nitrogen (C/N) ratio.

For 6-azidohexanoic acid (C₆H₁₁N₃O₂), the C/N ratio is 6/3 = 2.

General Stability Guidelines for Organic Azides:

C/N Ratio > 3: Generally considered the safest to handle and can often be isolated and

stored in pure form.

1 < C/N Ratio < 3: Can be synthesized and isolated but should be handled with caution,

stored at low temperatures, and in solution if possible.

C/N Ratio < 1: Should not be isolated and should only be handled as dilute solutions in situ.

Based on its C/N ratio of 2, 6-azidohexanoic acid falls into the category that requires careful

handling and storage. It is stable at room temperature but will decompose upon heating,

releasing toxic gases. It is also noted to be light-sensitive.

Safe Handling and Storage Protocols
Adherence to strict safety protocols is mandatory when working with 6-azidohexanoic acid.

Personal Protective Equipment (PPE)
Eye Protection: Safety glasses with side shields or chemical safety goggles are required.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn.

Skin and Body Protection: A lab coat must be worn.

Engineering Controls
All work with 6-azidohexanoic acid should be conducted in a well-ventilated chemical fume

hood.
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A safety shield or blast shield is recommended, especially when heating the compound or

running reactions at a larger scale.

Handling Procedures
Avoid contact with skin, eyes, and clothing.

Avoid inhalation of vapors or mists.

Do not use metal spatulas or magnetic stir bars with metal cores, as azides can form

explosive heavy metal azides. Use plastic or ceramic-coated spatulas.

Avoid grinding, scratching, or subjecting the material to friction.

Do not heat the compound unless it is in a dilute solution and behind a blast shield.

Avoid contact with strong acids, as this can lead to the formation of highly toxic and

explosive hydrazoic acid (HN₃).

Avoid contact with heavy metals (e.g., copper, lead, silver, mercury) and their salts, which

can form shock-sensitive explosive salts.

Do not mix with halogenated solvents like dichloromethane or chloroform, as this can form

explosive di- and tri-azidomethane.

Storage
Store in a cool, dark, and well-ventilated area. Recommended storage temperatures range

from 2-8°C to as low as -18°C.

Keep the container tightly sealed.

Store away from incompatible materials such as acids, heavy metals, and oxidizing agents.

Store in plastic or amber glass containers to protect from light. Do not store on metal

shelves.
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Caption: Workflow for the safe handling and storage of 6-azidohexanoic acid.
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Emergency Procedures
Spills

Small Spill (in a fume hood):

Alert others in the area.

Absorb the spill with an inert material like vermiculite or sand. Do not use combustible

materials.

Carefully collect the absorbed material into a non-metal container.

Decontaminate the spill area with a 10% sodium carbonate solution or a pH > 9 buffer

solution, followed by 70% ethanol.

Collect all cleanup materials in a labeled hazardous waste container.

Large Spill (or any spill outside a fume hood):

Evacuate the laboratory immediately and alert others.

Prevent entry to the area.

Contact your institution's emergency response team (e.g., Environmental Health & Safety).

Personal Exposure
Skin Contact: Immediately wash the affected area with soap and copious amounts of water

for at least 15 minutes. Remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.
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Provide the Safety Data Sheet (SDS) to emergency responders and medical personnel.

Spill Assessment
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Caption: Emergency response workflow for spills and personal exposure.
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Decontamination and Disposal
Proper decontamination and disposal are critical to prevent the formation of explosive metal

azides in plumbing and to ensure the safety of waste handlers.

Experimental Protocol: Decontamination of Glassware
Initial Rinse: Immediately after use, rinse glassware with a suitable organic solvent (e.g.,

acetone, ethanol) to remove the bulk of the organic azide. Collect this rinse as hazardous

waste.

Decontamination Soak: Prepare a decontaminating solution. While several methods exist,

one common approach involves chemical reduction. For example, a freshly prepared 10%

sodium thiosulfate solution can be used to soak the glassware for several hours to reduce

the azide.

Final Cleaning: After the decontamination soak, wash the glassware with soap and water as

usual.

Waste Disposal
NEVER dispose of azide-containing waste down the drain. This can lead to the formation of

explosive metal azides in the plumbing.

All azide-containing waste, including solutions, contaminated solids, and rinsates, must be

collected in a designated, clearly labeled hazardous waste container.

The waste container should be made of plastic or glass, not metal.

Keep azide waste streams separate from acidic waste, heavy metal waste, and halogenated

solvent waste.

Maintain the pH of aqueous azide waste above 9 to prevent the formation of hydrazoic acid.

Experimental Protocol: Chemical Deactivation of Dilute
Azide Waste
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For dilute aqueous solutions of azides (typically <5%), chemical deactivation can be performed

in a fume hood by trained personnel. A common method is treatment with nitrous acid, which is

generated in situ.

Materials:

Aqueous azide waste solution

20% aqueous solution of sodium nitrite (NaNO₂)

20% aqueous solution of a weak acid (e.g., acetic acid)

Stir plate and stir bar

Reaction flask with an addition funnel

Procedure:

Place the azide waste solution in the reaction flask and begin stirring.

Slowly add an excess of the 20% sodium nitrite solution.

Using the addition funnel, slowly add the 20% acetic acid solution. This will generate nitrous

acid, which destroys the azide, producing nitrogen gas. The reaction should be monitored for

gas evolution.

Continue stirring for several hours after gas evolution ceases to ensure the complete

destruction of the azide.

The final solution can then be neutralized and disposed of according to institutional

guidelines for non-hazardous aqueous waste.
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Caption: Decision workflow for the proper disposal of azide-containing waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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